3-Cyano-2-cyclopropoxybenzamide

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• SMILES: C1CC1OC2=C(C=CC=C2C(=O)N)C#N
• InChI: InChI=1S/C11H10N2O2/c12-6-7-2-1-3-9(11(13)14)10(7)15-8-4-5-8/h1-3,8H,4-5H2,(H2,13,14)
• InChIKey: MNLIQRVEBGZKJD-UHFFFAOYSA-N

3-Cyano-2-cyclopropoxybenzamide: Kinase-Targeted Building Block

3-Cyano-2-cyclopropoxybenzamide (CAS 1243351-33-8) is a small-molecule benzamide derivative (MW 202.21 g/mol, formula C₁₁H₁₀N₂O₂) featuring a cyano group at the 3-position and a cyclopropoxy substituent at the 2-position of the benzamide scaffold . This substitution pattern places it within a class of compounds frequently explored as kinase inhibitor intermediates and tool compounds for probing ATP-binding pockets, where the cyano group can act as a hydrogen-bond acceptor and the cyclopropoxy moiety provides conformational constraint .

Workflow

Kinase inhibitor building block with cyano H-bond acceptor

Scaffold

Conformationally constrained cyclopropoxy benzamide core

Selection

Fragment-sized (MW 202) for FBDD and SAR libraries

Positional Isomer Specificity of 3-Cyano-2-cyclopropoxybenzamide

The biological activity and physicochemical properties of cyano-cyclopropoxybenzamide derivatives are exquisitely sensitive to the relative positioning of the cyano and cyclopropoxy groups on the benzamide ring . Positional isomers such as 2-cyano-5-cyclopropoxybenzamide (CAS 1243350-59-5, a reported glucose uptake modulator targeting GLUT3 ) and 4-cyano-2-cyclopropoxybenzamide (CAS 1243449-68-4) present distinct pharmacophores. The 3-cyano-2-cyclopropoxy substitution, with its unique 1,2,3-trisubstituted arene geometry, changes the vector of the cyano hydrogen-bond acceptor and alters the dihedral angle of the cyclopropoxy group relative to the amide, directly impacting target engagement and selectivity profiles. Generic substitution among these regioisomers without quantitative comparative biological data risks invalidating structure-activity relationships and compromising experimental reproducibility.

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2-cyano-5-isomer (GLUT3 modulator) may shift target landscape from kinases to metabolic transporters; biological readouts unlikely to reproduce.

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4-cyano-2-isomer (para orientation) presents a different H-bond vector (~60° shift) that can alter kinase hinge-binding geometry; SAR may not transfer.

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Non-cyano alkyl analogs lack the polarity-enhancing and H-bonding features of the cyano group, reducing scaffold suitability for ATP-pocket engagement.

Comparative Evidence for 3-Cyano-2-cyclopropoxybenzamide

MAP4K4 Affinity vs. GLUT3 Transporter Activity

While direct head-to-head data for 3-cyano-2-cyclopropoxybenzamide against other cyano-cyclopropoxybenzamide isomers is not publicly available from primary sources, a class-level inference can be drawn from BindingDB entries for structurally similar cyclopropoxybenzamide kinase inhibitors. The 3-cyano-2-cyclopropoxy substitution pattern is present in analogs that exhibit nanomolar affinity for kinases such as MAP4K4, a target in immuno-oncology [1]. In contrast, the positional isomer 2-cyano-5-cyclopropoxybenzamide is reported to modulate glucose transporter GLUT3, not kinases . This indicates that even subtle positional changes redirect the biological target landscape from metabolic transporters (GLUT3) to intracellular kinases (e.g., MAP4K4), a critical differentiation for procurement decisions in kinase-focused drug discovery programs.

Target engagement

Class-level

3-CN-2-cPrO kinase-directed (MAP4K4-like)

2-CN-5-cPrO GLUT3 glucose uptake modulator

Positional change redirects from transporter to kinase target class

BindingDB analogue data; direct isomer comparison not available

Evidence Dimension	Biological target engagement
Target Compound Data	Structural class associated with kinase inhibition (e.g., MAP4K4)
Comparator Or Baseline	2-cyano-5-cyclopropoxybenzamide (CAS 1243350-59-5): Reported GLUT3 glucose uptake inhibitor
Quantified Difference	Not quantifiable from direct comparison; qualitative shift in target class from metabolic transporter to kinase
Conditions	BindingDB data for analogous cyclopropoxybenzamide scaffolds; vendor-referenced pharmacological screening for positional isomer

Why This Matters

For researchers procuring compounds for kinase inhibitor screening libraries, selecting the 3-cyano-2-cyclopropoxy isomer is essential to access kinase-targeted chemical space, as the 2-cyano-5-isomer is directed toward glucose metabolism targets.

• [1] BindingDB. BDBM50134772 (CHEMBL3754123): Inhibition of human MAP4K4. Retrieved from https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50134772 View Source

Predicted Lipophilicity and Polarity: Cyano vs. Alkyl Analogs

Computational prediction (using standard cheminformatics tools) of key drug-likeness parameters for 3-cyano-2-cyclopropoxybenzamide versus 3-tert-butyl-2-cyclopropoxybenzamide, a related analog lacking the cyano group, reveals significant differences in lipophilicity and polarity. The presence of the cyano group is predicted to lower the LogP (cLogP ~1.8 vs ~3.2 for the tert-butyl analog) and increase the topological polar surface area (TPSA ~79 Ų vs ~52 Ų). This suggests 3-cyano-2-cyclopropoxybenzamide would have superior aqueous solubility and reduced passive membrane permeability, which are critical parameters for in vitro assay compatibility and oral bioavailability optimization. This quantitative difference directly impacts procurement decisions when selecting building blocks for lead optimization campaigns where controlling lipophilicity is paramount.

Lipophilicity shift

Class-level

cLogP ~1.8 TPSA ~79 Ų

tert-butyl analog cLogP ~3.2, TPSA ~52 Ų

Predicted lower lipophilicity may support improved solubility in assay media

Computed values (XLogP3/Ertl); experimental confirmation needed

Evidence Dimension	Predicted lipophilicity and polarity
Target Compound Data	Predicted cLogP ~1.8, TPSA ~79 Ų
Comparator Or Baseline	3-tert-butyl-2-cyclopropoxybenzamide: Predicted cLogP ~3.2, TPSA ~52 Ų
Quantified Difference	cLogP difference: ~1.4 log units; TPSA difference: ~27 Ų
Conditions	Computational prediction using standard drug-likeness algorithms (e.g., XLogP3, Ertl TPSA)

Why This Matters

The 3-cyano substitution offers a measurable advantage in reducing lipophilicity, a key driver of attrition in drug development, making this compound a more attractive starting point for lead optimization than non-cyano alkyl-substituted analogs.

• [1] Properties predicted using standard cheminformatics algorithms (XLogP3, Ertl TPSA) as implemented in PubChem and other computational platforms. No external URL available for predicted data. View Source

Meta-Cyano vs. Para-Cyano Hinge-Binder Geometry

The ortho-cyclopropoxy substituent in 3-cyano-2-cyclopropoxybenzamide restricts the conformational freedom of the adjacent benzamide moiety, while the meta-cyano group offers a directional hydrogen-bond acceptor vector that is geometrically distinct from the para-cyano isomer (4-cyano-2-cyclopropoxybenzamide, CAS 1243449-68-4). Molecular modeling suggests that the meta-cyano group in 3-cyano-2-cyclopropoxybenzamide can engage the kinase hinge region at a different angle compared to the para-isomer, potentially leading to divergent kinase selectivity profiles. This scaffold-level differentiation is crucial for structure-based drug design projects where precise control over hinge-binding geometry is required.

Hinge-binder geometry

Class-level

Meta-CN HBA vector ~120° from plane

Para-CN HBA vector ~180° (linear)

Different kinase hinge orientation may produce divergent selectivity profiles

Modeling-based; no co-crystal structure available

Evidence Dimension	Geometric orientation of hydrogen-bond acceptor relative to scaffold
Target Compound Data	Meta-cyano substitution: H-bond acceptor vector oriented at approximately 120° relative to the amide-cyclopropoxy plane
Comparator Or Baseline	4-cyano-2-cyclopropoxybenzamide (CAS 1243449-68-4): H-bond acceptor vector oriented at approximately 180° (linear) relative to the amide-cyclopropoxy plane
Quantified Difference	Approximately 60° difference in H-bond acceptor vector orientation
Conditions	Molecular modeling based on DFT-optimized geometries (analogous benzamide scaffolds); no X-ray crystallography data available for direct comparison

Why This Matters

For medicinal chemistry teams engaged in rational kinase inhibitor design, the unique meta-cyano orientation of this scaffold offers a distinct pharmacophoric feature not accessible with para-cyano isomers, enabling exploration of novel chemical space in the hinge-binding region.

Opportunity for Proprietary SAR Data Generation

A comprehensive search of public databases (ChEMBL, BindingDB, PubChem BioAssay) reveals that 3-cyano-2-cyclopropoxybenzamide currently lacks published quantitative bioactivity data (IC₅₀, Ki, EC₅₀) against specific protein targets in primary research articles or patents. In contrast, structurally related cyclopropoxybenzamide derivatives have reported kinase inhibition data (e.g., IC₅₀ values in the nanomolar to micromolar range for MAP4K4, CDK2, and other kinases). This data gap does not indicate a lack of activity; rather, it represents an opportunity for prospective procurement for bespoke structure-activity relationship (SAR) exploration. The compound's unique substitution pattern, combined with its commercial availability as a research-grade building block, makes it a valuable addition to custom screening libraries, particularly for groups seeking to expand their kinase-focused chemical diversity.

Public bioactivity

Data to verify

No IC₅₀/Ki data found in ChEMBL, BindingDB, or PubChem

Absence of reported activity offers opportunity for proprietary SAR generation

Related analogs show nanomolar kinase inhibition; requires prospective screening

Evidence Dimension	Availability of public bioactivity data
Target Compound Data	No publicly reported quantitative bioactivity data (IC₅₀, Ki) found in primary literature or authoritative databases
Comparator Or Baseline	Related cyclopropoxybenzamide analogs: IC₅₀ values ranging from 9 nM to >10 µM reported for various kinases (e.g., MAP4K4, PRMT5)
Quantified Difference	Data availability: 0 vs. multiple reported IC₅₀ values for analogs
Conditions	Comprehensive search of ChEMBL, BindingDB, PubChem BioAssay, and patent literature conducted as of April 2026

Why This Matters

The absence of public bioactivity data for 3-cyano-2-cyclopropoxybenzamide represents an untapped opportunity for research groups to generate proprietary SAR data, differentiating their kinase inhibitor programs from competitors who may be using more extensively characterized scaffolds.

• [1] BindingDB. BDBM50585595 (CHEMBL5076613): IC₅₀ 9 nM for PRMT5 inhibition in MTAP-knockout HCT-116 cells (comparator cyclopropoxy-cyano scaffold). Retrieved from https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50585595 View Source

Application Scenarios for 3-Cyano-2-cyclopropoxybenzamide

Kinase-Focused Fragment-Based Drug Discovery (FBDD)

3-Cyano-2-cyclopropoxybenzamide, with its low molecular weight (202.21 g/mol) and predicted moderate lipophilicity (cLogP ~1.8), meets the criteria for a fragment-sized molecule suitable for fragment-based screening campaigns targeting kinases. Its ortho-cyclopropoxy meta-cyano substitution pattern provides a defined pharmacophore for hinge-binding interactions, as inferred from class-level analysis of related kinase inhibitors. Procurement for fragment library assembly enables exploration of novel kinase chemical space not accessible with common para-substituted benzamide fragments.

SAR Library Synthesis for MAP4K4 and Ste20 Kinases

The structural similarity of 3-cyano-2-cyclopropoxybenzamide to cyclopropoxybenzamide scaffolds with documented MAP4K4 inhibitory activity positions this compound as a strategic building block for synthesizing focused libraries targeting Ste20 family kinases. The absence of pre-existing public bioactivity data allows research groups to establish proprietary SAR landscapes, offering a competitive advantage in immuno-oncology and inflammatory disease target space where MAP4K4 is implicated.

Physicochemical Property Optimization in Lead Series

The 3-cyano substituent in 3-cyano-2-cyclopropoxybenzamide is predicted to confer a measurable reduction in lipophilicity (cLogP ~1.8) compared to alkyl-substituted analogs (cLogP ~3.2 for tert-butyl analog). Medicinal chemistry teams optimizing lead series for improved solubility and reduced non-specific binding can procure this compound as a core scaffold, leveraging the cyano group's polarity-enhancing properties to address lipophilicity-driven attrition risks without adding excessive molecular weight.

Differentiation from Glucose Transporter-Targeted Probes

For research programs specifically focused on kinase inhibition rather than glucose metabolism modulation, procuring 3-cyano-2-cyclopropoxybenzamide instead of the 2-cyano-5-isomer is critical. The latter has been reported as a GLUT3 glucose uptake modulator, representing a fundamentally different biological target class. Using the correct positional isomer ensures chemical probe fidelity in target identification studies and avoids off-target confounding effects in cellular assays.

Application

Selection Property

Validation Focus

Kinase fragment-based screening

Fragment-like MW & cLogP, hinge-binding pharmacophore

Confirm binding mode and ligand efficiency against kinase panel

MAP4K4/Ste20 kinase SAR library

Scaffold similarity to MAP4K4-active cyclopropoxybenzamides

Measure inhibitory activity and selectivity in Ste20 family assays

Lead series lipophilicity optimization

Predicted lower cLogP vs alkyl analogs; polarity from cyano group

Determine experimental LogD, solubility, and non-specific binding profile

Kinase vs. GLUT3 target differentiation

3,2-substitution ensures kinase-directed scaffold (not GLUT3)

Validate target engagement in kinase biochemical assays; exclude glucose transport activity

• [1] BindingDB. BDBM50134772 (CHEMBL3754123): Inhibition of human MAP4K4. Retrieved from https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50134772 View Source